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Compound of Interest

Compound Name: 5-Methyl-1H-indazol-4-ol

CAS No.: 1360968-74-6

Cat. No.: B1437451

Get Quote

Executive Summary & Strategic Context
5-Methyl-1H-indazol-4-ol is a critical bicyclic heterocyclic scaffold used primarily as an

intermediate in the synthesis of small-molecule kinase inhibitors (e.g., targeting ERK, VEGFR,

or TRP channels).[1] Its structural duality—containing both an amphoteric indazole ring and a

phenolic hydroxyl group—presents unique analytical challenges.

In early-stage drug discovery, relying solely on HPLC-UV (High-Performance Liquid

Chromatography with Ultraviolet detection) can lead to "purity inflation" due to the non-

detection of inorganic salts or co-eluting isomers.[1] Conversely, qNMR (Quantitative Nuclear

Magnetic Resonance) offers absolute quantification but lacks the sensitivity for trace impurity

profiling.[1]

This guide details a Cross-Validation Protocol that integrates orthogonal methodologies (HPLC-

UV, LC-MS, and qNMR) to ensure data integrity compliant with ICH Q2(R1) guidelines.
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Property Specification Analytical Implication

Formula C₈H₈N₂O MW: 148.16 g/mol

Acidity (pKa)
~9.5 (Phenol), ~1.5 (Indazole

NH⁺)

Requires pH-controlled mobile

phase (Acidic preferred).[1][2]

Solubility
DMSO, Methanol; Poor in

Water

DMSO-d6 is the preferred

solvent for NMR.[1]

Chromophores Indazole ring system
Strong UV absorption at 254

nm and 280 nm.

Critical Impurities

Regioisomers (N1 vs N2

alkylation), Oxidation

byproducts

Requires high-resolution

separation (C18 or Phenyl-

Hexyl).[1]

Method A: Stability-Indicating RP-HPLC (The
Workhorse)
Purpose: Routine purity testing, impurity profiling, and stability monitoring.[1]

Experimental Protocol
System: Agilent 1290 Infinity II or equivalent. Stationary Phase: C18 End-capped Column (e.g.,

Zorbax Eclipse Plus C18, 3.5 µm, 4.6 x 100 mm).[1] Rationale: The "end-capped" feature

reduces silanol interactions with the basic nitrogen of the indazole ring, preventing peak tailing.

Mobile Phase:

Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).[1]

Solvent B: Acetonitrile (ACN).[1][3][4]

Note: TFA suppresses the ionization of the phenolic group and protonates the indazole,

ensuring a single ionic species for sharp peaks.[1]

Gradient Program:
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Time (min) % Solvent B Flow Rate (mL/min)

0.0 5 1.0

8.0 95 1.0

10.0 95 1.0

10.1 5 1.0

| 14.0 | 5 | 1.0 |[1]

Detection: UV at 254 nm (primary) and 220 nm (secondary for non-aromatic impurities).[1]

Performance Metrics (Validation Data)
Linearity (R²): > 0.999 (Range: 10–200 µg/mL).[1][5]

LOD/LOQ: 0.05 µg/mL / 0.15 µg/mL.

Specificity: Resolution (Rs) > 2.0 between 5-Methyl-1H-indazol-4-ol and its nearest

regioisomer.[1]

Method B: qNMR (The Orthogonal Validator)
Purpose: Absolute purity determination (Weight %) without reference standards.[1]

Experimental Protocol
Instrument: Bruker Avance III 400 MHz (or higher). Solvent: DMSO-d6 (99.9% D). Internal

Standard (IS): Maleic Acid (TraceCERT®) or 1,3,5-Trimethoxybenzene.

Selection Logic: Maleic acid provides a singlet at ~6.3 ppm, distinct from the indazole

aromatic protons (6.5–8.0 ppm) and methyl group (~2.3 ppm).[1]

Acquisition Parameters:

Pulse Angle: 90°.
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Relaxation Delay (D1): ≥ 30 seconds (Critical: Must be 5× T1 of the slowest proton to ensure

full relaxation).

Scans: 16 or 32.

Calculation:

Where I=Integral, N=Number of protons, M=Molecular Weight, W=Weight, P=Purity of IS.[1][2]
[6][7]

Cross-Validation Framework
The core of this guide is the decision matrix used to reconcile differences between Method A

(HPLC) and Method B (qNMR).

The Discrepancy Analysis
Scenario 1: HPLC Purity > qNMR Purity

Cause: Presence of inorganic salts, moisture, or residual solvents (which are UV-

transparent).[1]

Action: Check Karl Fischer (water) and ROI (Residue on Ignition).[1]

Scenario 2: qNMR Purity > HPLC Purity

Cause: Different response factors (UV extinction coefficients) of impurities vs. the main

peak.

Action: Use LC-MS to identify impurities with high UV absorbance.

Visualization of the Workflow
The following diagram illustrates the logical flow for cross-validating the purity of 5-Methyl-1H-
indazol-4-ol.
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Crude 5-Methyl-1H-indazol-4-ol

Method A: RP-HPLC (UV 254nm)
(Area %)

Method B: qNMR (DMSO-d6)
(Weight %)

Compare Purity Values
(|HPLC - qNMR|)

PASS: Difference < 2.0%
Release Batch

< 2%

FAIL: Difference > 2.0%

> 2%

Investigation Phase

Check Water (Karl Fischer)

If HPLC > qNMR

LC-MS/MS Impurity ID

If qNMR > HPLC

Click to download full resolution via product page

Figure 1: Cross-validation decision tree for establishing the purity of pharmaceutical

intermediates.

Comparative Data Summary
The table below summarizes the strengths and limitations of each method specifically for 5-
Methyl-1H-indazol-4-ol.
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Feature RP-HPLC (UV) qNMR LC-MS

Primary Output Purity (% Area) Purity (% Weight)
Molecular Identity

(m/z)

Limit of Detection High (ng range) Low (mg range) Very High (pg range)

Selectivity Separates isomers
Distinguishes

structures
Mass-specific

Blind Spots
UV-inactive

salts/solvents

Overlapping proton

signals
Ion suppression

Throughput High (Automated) Low (Manual prep) Medium

Cost per Run Low
High (Deuterated

solvents)
High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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